Cas no 1797251-08-1 (2-[(5-amino-4-methyl-4H-1,2,4-triazol-3-yl)sulfanyl]acetic acid hydrochloride)

• Product Name: 2-[(5-amino-4-methyl-4H-1,2,4-triazol-3-yl)sulfanyl]acetic acid hydrochloride
• CAS No: 1797251-08-1
• MF: C₅H₉ClN₄O₂S
• MW: 224.668557882309
• CID: 6176208
• PubChem ID: 75493621
• Update Time: 2025-11-02

2-[(5-amino-4-methyl-4H-1,2,4-triazol-3-yl)sulfanyl]acetic acid hydrochloride Chemical and Physical Properties

Names and Identifiers

• EN300-6730639
• AT21317
• 2-[(5-amino-4-methyl-4H-1,2,4-triazol-3-yl)sulfanyl]acetic acid hydrochloride
• Z1733974289
• 2-[(5-amino-4-methyl-1,2,4-triazol-3-yl)sulfanyl]acetic acid;hydrochloride
• 1797251-08-1
• 2-((5-AMINO-4-METHYL-4H-1,2,4-TRIAZOL-3-YL)THIO)ACETIC ACID HCL

• Inchi： 1S/C5H8N4O2S.ClH/c1-9-4(6)7-8-5(9)12-2-3(10)11;/h2H2,1H3,(H2,6,7)(H,10,11);1H
• InChI Key： ROOBLTJKZGPPHP-UHFFFAOYSA-N
• SMILES： Cl.S(CC(=O)O)C1=NN=C(N)N1C

Computed Properties

• Exact Mass: 224.0134744g/mol
• Monoisotopic Mass: 224.0134744g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 179
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 119Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioethers Aryl thioethers

Additional information on 2-[(5-amino-4-methyl-4H-1,2,4-triazol-3-yl)sulfanyl]acetic acid hydrochloride

Comprehensive Overview of 2-[(5-amino-4-methyl-4H-1,2,4-triazol-3-yl)sulfanyl]acetic acid hydrochloride (CAS No. 1797251-08-1)

The compound 2-[(5-amino-4-methyl-4H-1,2,4-triazol-3-yl)sulfanyl]acetic acid hydrochloride (CAS No. 1797251-08-1) is a specialized chemical entity that has garnered significant attention in pharmaceutical and biochemical research. This molecule, characterized by its unique triazole core and sulfanyl acetic acid moiety, is widely studied for its potential applications in drug development and material science. Researchers and industry professionals frequently search for this compound due to its relevance in medicinal chemistry and its role as a building block for more complex structures.

One of the key features of 2-[(5-amino-4-methyl-4H-1,2,4-triazol-3-yl)sulfanyl]acetic acid hydrochloride is its structural versatility. The presence of both amino and sulfanyl functional groups allows for diverse chemical modifications, making it a valuable intermediate in synthesizing novel compounds. Recent trends in AI-driven drug discovery and computational chemistry have further highlighted the importance of such molecules, as they serve as critical inputs for virtual screening and molecular modeling.

The pharmacological potential of this compound is another area of intense exploration. Given the rising interest in targeted therapies and small-molecule inhibitors, researchers are investigating whether 2-[(5-amino-4-methyl-4H-1,2,4-triazol-3-yl)sulfanyl]acetic acid hydrochloride can be optimized for specific biological targets. Its triazole ring, in particular, is known to exhibit bioactive properties, which could be leveraged in developing treatments for various conditions.

From a synthetic chemistry perspective, the compound's stability and reactivity under different conditions are of great interest. Laboratories focusing on green chemistry and sustainable synthesis are exploring eco-friendly routes to produce 2-[(5-amino-4-methyl-4H-1,2,4-triazol-3-yl)sulfanyl]acetic acid hydrochloride with minimal environmental impact. This aligns with the broader industry shift toward green solvents and catalyst-free reactions.

Market dynamics for 2-[(5-amino-4-methyl-4H-1,2,4-triazol-3-yl)sulfanyl]acetic acid hydrochloride reflect its growing demand in academic research and industrial R&D. Suppliers and manufacturers are increasingly listing this compound in their catalogs, catering to the needs of chemists and biologists working on high-throughput screening and structure-activity relationship (SAR) studies. The compound's CAS No. 1797251-08-1 is often used as a unique identifier in procurement databases.

In addition to its pharmaceutical applications, this molecule is also being studied for its potential in material science. The triazole scaffold is known to contribute to the thermal stability and mechanical properties of polymers, making 2-[(5-amino-4-methyl-4H-1,2,4-triazol-3-yl)sulfanyl]acetic acid hydrochloride a candidate for advanced polymeric materials. This interdisciplinary appeal underscores its importance across multiple scientific domains.

For those seeking detailed spectroscopic data or analytical methods related to this compound, recent publications have provided insights into its NMR, IR, and mass spectrometry profiles. These resources are invaluable for quality control and structural verification in both research and commercial settings.

In summary, 2-[(5-amino-4-methyl-4H-1,2,4-triazol-3-yl)sulfanyl]acetic acid hydrochloride (CAS No. 1797251-08-1) represents a multifaceted compound with broad applicability in drug discovery, material engineering, and synthetic chemistry. Its unique structural features and functional groups make it a subject of ongoing research, particularly in the context of AI-augmented molecular design and sustainable synthesis. As scientific advancements continue, this compound is poised to play an even more prominent role in innovative research and industrial applications.